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Compound of Interest

Compound Name: 2-Nitrodibenzothiophene

Cat. No.: B130779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, physicochemical

properties, and potential biological significance of 2-Nitrodibenzothiophene. The information

is curated for professionals in chemical research and drug development, with a focus on

detailed experimental protocols, data presentation, and visualization of key processes.

Physicochemical Properties
2-Nitrodibenzothiophene is a nitro-substituted derivative of dibenzothiophene, a sulfur-

containing heterocyclic compound. The introduction of the nitro group at the 2-position

significantly influences its chemical reactivity and potential biological activity.
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Property Value Reference

CAS Number 6639-36-7 N/A

Molecular Formula C₁₂H₇NO₂S N/A

Molecular Weight 229.25 g/mol N/A

Melting Point 186 °C [1]

Boiling Point 423 °C [1]

Density 1.441 g/cm³ N/A

Appearance Pale yellow solid [2]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

DMSO (with sonication)

[2]

Synthesis of 2-Nitrodibenzothiophene
The primary method for the synthesis of 2-Nitrodibenzothiophene is through the electrophilic

nitration of dibenzothiophene. This reaction typically involves the use of a nitrating agent, most

commonly a mixture of concentrated nitric acid and sulfuric acid.

General Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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